Cas no 14531-47-6 (Bergenin pentaacetate)

Bergenin pentaacetate structure

Product Name:Bergenin pentaacetate

CAS No:14531-47-6

MF:C₂₄H₂₆O₁₄

MW:538.454848766327

CID:837721

PubChem ID:14137655

Update Time:2025-04-19

Bergenin pentaacetate Chemical and Physical Properties

Names and Identifiers

- Pyrano[3,2-c][2]benzopyran-6(2H)-one, 3,4,8,10-tetrakis(acetyloxy)-2-[(acetyloxy)methyl]-3,4,4a,10b-tetrahydro- 9-methoxy-, [2R-(2a,3b,4a,4aa,10bb)]-
- Bergenin pentaacetate
- (2R,3R,4R,4aS,10bS)-2-(Acetoxymethyl)-9-methoxy-6-oxo-2,3,4,4a,6, 10b-hexahydropyrano[3,2-c]isochromene-3,4,8,10-tetrayl tetraaceta te
- Pyrano[3,2-c][2]benzopyran-6(2H)-one, 3,4,8,10-tetrakis(acetyloxy)-2-[(acetyloxy)methyl]-3,4,4...
- Pyrano[3,2-c][2]benzopyran-6(2H)-one, 3,4,8,10-tetrakis(acetyloxy)-2-[(acetyloxy)methyl]-3,4,4a,10b-tetrahydro- 9-methoxy-, [
- 2,3-methylenedioxy-9-hydroxy-10-methoxyprotoberberine chloride
- 3,4,8,10,11-penta-O-acetylbergenin
- 9-Berberoline chloride
- 9-Demethoxy-9-hydroxyberberinium chloride
- beberrubine chloride
- berberoline chloride
- Berberrubine chloride
- berberrubine hydrochloride
- Berberubine hydrochloride
- bergenin 3,4,8,10,11-pentaacetate
- Bergenin-pentaacetat
- Beroline chloride
- Chileninone
- hydrochloride berberrubine
- penta-O-acetyl bergenin
- [ "" ]
- 14531-47-6
- AKOS032961783
- FS-10374
- [(2R,3R,4R,4aS,10bS)-3,4,8,10-tetraacetyloxy-9-methoxy-6-oxo-3,4,4a,10b-tetrahydro-2H-pyrano[3,2-c]isochromen-2-yl]methyl acetate
- (2R,3R,4R,4AS,10bS)-2-(acetoxymethyl)-9-methoxy-6-oxo-2,3,4,4a,6,10b-hexahydropyrano[3,2-c]isochromene-3,4,8,10-tetrayl tetraacetate
- CHEMBL1782875
- Inchi： 1S/C24H26O14/c1-9(25)32-8-16-19(34-11(3)27)22(36-13(5)29)23-21(37-16)17-14(24(30)38-23)7-15(33-10(2)26)18(31-6)20(17)35-12(4)28/h7,16,19,21-23H,8H2,1-6H3/t16-,19-,21+,22+,23+/m1/s1
- InChI Key： NCBOXCFFSWALMZ-XTNBEGJDSA-N
- SMILES： O1[C@H](COC(C)=O)[C@H]([C@@H]([C@@H]2[C@@H]1C1C(=C(C(=CC=1C(=O)O2)OC(C)=O)OC)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

Exact Mass: 538.13200
Monoisotopic Mass: 538.13225550g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 14
Heavy Atom Count: 38
Rotatable Bond Count: 12
Complexity: 962
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 176Å²

Experimental Properties

Color/Form: Powder
Density: 1.4±0.1 g/cm3
Boiling Point: 582.4±50.0 °C at 760 mmHg
Flash Point: 247.5±30.2 °C
PSA: 176.26000
LogP: 0.95120
Vapor Pressure: 0.0±1.6 mmHg at 25°C

Bergenin pentaacetate Security Information

Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ℃, better at -4 ℃

Bergenin pentaacetate Pricemore >>

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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	B84390-5mg	(2R,3R,4R,4aS,10bS)-2-(Acetoxymethyl)-9-methoxy-6-oxo-2,3,4,4a,6, 10b-hexahydropyrano[3,2-c]isochromene-3,4,8,10-tetrayl tetraaceta te	14531-47-6		5mg	￥1920.0	2022-04-28
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